Cas no 90868-17-0 (Propanenitrile, 3-(4-aminophenoxy)-)
90868-17-0 structure
Product Name:Propanenitrile, 3-(4-aminophenoxy)-
CAS No:90868-17-0
MF:C9H10N2O
MW:162.188501834869
CID:818008
PubChem ID:276282
Update Time:2025-04-19
Propanenitrile, 3-(4-aminophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile, 3-(4-aminophenoxy)-
- 3-(4-aminophenoxy)propanenitrile
- DTXSID40298525
- 90868-17-0
- SCHEMBL11798746
- NSC123871
- AKOS010255525
- NSC-123871
-
- Inchi: 1S/C9H10N2O/c10-6-1-7-12-9-4-2-8(11)3-5-9/h2-5H,1,7,11H2
- InChI Key: LEYXQGDFCVWEGL-UHFFFAOYSA-N
- SMILES: O(CCC#N)C1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 162.079312947g/mol
- Monoisotopic Mass: 162.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 59Ų
Propanenitrile, 3-(4-aminophenoxy)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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